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Compound of Interest

Compound Name: L-PHENYLALANINE (13C9)

Cat. No.: B1579812

Get Quote

Executive Summary
L-Phenylalanine (13C9) is a high-value, stable isotope-labeled amino acid critical for

quantitative proteomics (SILAC), metabolic flux analysis, and NMR standards.[1] While

chemically robust, its utility relies entirely on isotopic enrichment integrity and chemical purity.

[1]

The Core Directive: Treat 13C9-Phenylalanine not merely as a reagent, but as a calibrated

standard.

Powder: Stable for years if kept desiccated and dark.[1]

Solution: Highly vulnerable to microbial consumption and slow oxidation.[1] Sterile filtration

(0.22 µm) and aliquoting are mandatory for solution storage.[1]

Part 1: Physicochemical Profile & Critical
Parameters[1][2]
Understanding the physical properties of 13C9-Phenylalanine is the first step in designing a

robust handling protocol. The substitution of Carbon-12 with Carbon-13 increases the
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molecular weight without significantly altering chemical reactivity, although subtle kinetic

isotope effects (KIE) may occur in enzymatic reactions.[1]

Table 1: Physicochemical Specifications
Parameter Specification Notes

Chemical Formula 13C9H11NO2
All 9 carbons are 13C

isotopes.[1][2][3][4][5][6]

Molecular Weight ~174.12 g/mol
+9 Da shift vs. unlabeled Phe

(165.19 g/mol ).[1]

Solubility (Water) ~16.5 g/L (at 25°C)

Sparingly soluble; solubility

increases in dilute acid (e.g.,

0.1 M HCl).

Isoelectric Point (pI) 5.48
Minimum solubility occurs near

this pH.[1]

Hygroscopicity Moderate
Prone to clumping; moisture

accelerates degradation.[1]

Appearance White crystalline powder
Yellowing indicates

oxidation/degradation.[1]

Part 2: Storage Protocols & Causality[1]
This section details the "Self-Validating" storage system. The goal is to prevent the three

vectors of decay: Hydrolysis, Oxidation, and Microbial Consumption.[1]

Solid State Storage (Powder)
Status: High Stability Risk: Moisture absorption leading to hydrolysis; Photolytic degradation.[1]

Primary Container: Amber glass vial with a PTFE-lined screw cap.[1]

Environment:

Short-term (<6 months): Room Temperature (20-25°C) in a desiccator.
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Long-term (>6 months): -20°C.[1][2]

The Protocol:

Desiccation: Always store the vial inside a secondary container (desiccator) with active

silica gel or Drierite.[1]

Equilibration: Before opening a cold vial (-20°C), allow it to warm to room temperature for

30 minutes.

Causality: Opening a cold vial introduces condensation from humid lab air, trapping

water inside the powder when re-sealed.[1] This "micro-environment" promotes

hydrolysis.[1]

Aqueous Solution Storage
Status: Low Stability (High Risk) Risk: Phenylalanine is a primary nitrogen source for bacteria.

[1] Non-sterile solutions can degrade within 24 hours.[1]

Solvent: 0.1M HCl or ultrapure water (Milli-Q).

The Protocol:

Dissolution: Dissolve powder to target concentration (e.g., 10 mg/mL). Use mild vortexing;

avoid sonication if possible to prevent heat-induced oxidation.[1]

Sterilization (CRITICAL): Pass solution through a 0.22 µm PVDF or PES syringe filter.[1]

Causality: Removes bacterial contaminants that would metabolize the expensive

isotope.[1]

Aliquoting: Dispense into single-use aliquots (e.g., 100 µL or 500 µL).

Causality: Prevents freeze-thaw cycles.[1] Repeated freezing causes ice crystal

formation that can shear molecules and alter concentration via sublimation.[1]

Storage:
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4°C: Stable for 2-4 weeks (if sterile).

-20°C: Stable for 6-12 months.[1]

-80°C: Recommended for archiving standards (>1 year).[1]

Diagram 1: The Storage Decision Tree
This logic flow ensures the material is routed to the correct environment based on its state.[1]
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Caption: Decision matrix for handling 13C9-Phenylalanine to minimize hydrolytic and oxidative

degradation.

Part 3: Application Workflow (SILAC)
In Stable Isotope Labeling by Amino acids in Cell culture (SILAC), the 13C9-Phe is metabolized

by cells into proteins.[1] The fidelity of this process depends on the purity of the input amino

acid.[1]

Stock Solution Preparation (100x)
Calculate Mass: For a 100 mL stock of 0.4 M L-Phenylalanine (13C9):

Note: Adjust based on specific media formulation (DMEM/RPMI often require different

concentrations).[1]

Solubilization: Add the powder to ~80 mL of Milli-Q water.

pH Adjustment: If solubility is poor, add dilute HCl dropwise until clear. (Target pH < 6).[1][7]

Volume Adjustment: Bring to final volume (100 mL).

Sterilization: Filter immediately (see Section 2.2).[1]

Diagram 2: SILAC Incorporation Pathway
This diagram visualizes the flow of the isotope from storage to data generation.[1]

13C9-Phe Stock
(Sterile, -20°C)

Dialyzed Media Prep
(-Phe, -Lys)

Add to Media Cell Culture
(5+ Doublings)

Metabolic Incorporation
(>95% Efficiency)

Growth
Cell Lysis & Digestion LC-MS/MS Analysis

(+9 Da Shift Detection)

Click to download full resolution via product page

Caption: Workflow for integrating stored 13C9-Phe into proteomic experiments, ensuring high

incorporation efficiency.

Part 4: Quality Control & Troubleshooting
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Before committing to expensive mass spectrometry runs, validate the reagent.[1]

Visual Inspection[1]
Pass: White, free-flowing powder.[1] Clear, colorless solution.[1]

Fail: Clumped/sticky powder (moisture ingress).[1] Yellow/brown solution (oxidation).[1]

Turbidity (microbial growth).[1]

Mass Spectrometry Spot Check
Inject a 1 pmol/µL dilution of the stock solution.[1]

Target: Dominant peak at m/z 175.12 (M+H)+.

Warning: Significant peaks at m/z 166 (unlabeled contamination) or m/z 191 (+16 Da,

oxidation to Tyrosine-like species).[1]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Incorporation (<95%) Contamination with "light" Phe

Check media formulation;

ensure FBS is dialyzed

(standard FBS contains light

Phe).[1]

Signal Intensity Drop Degradation of stock
Check stock storage date;

prepare fresh stock.

Mass Shift Errors Incomplete labeling

Verify Certificate of Analysis

(CoA) for isotopic purity

(>99%).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States
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